Cas no 52567-20-1 (Propanedioic acid, (3,7-dimethyl-2,6-octadienylidene)-, diethyl ester)

• Product name: Propanedioic acid, (3,7-dimethyl-2,6-octadienylidene)-, diethyl ester
• CAS No: 52567-20-1
• MF: C₁₇H₂₆O₄
• MW: 294.38594
• CID: 359307
• PubChem ID: 71365587

Propanedioic acid, (3,7-dimethyl-2,6-octadienylidene)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (3,7-dimethyl-2,6-octadienylidene)-, diethyl ester
• diethyl 2-(3,7-dimethylocta-2,6-dienylidene)propanedioate
• 52567-20-1
• Diethyl (3,7-dimethylocta-2,6-dien-1-ylidene)propanedioate
• DTXSID70788989

• Inchi： InChI=1S/C17H26O4/c1-6-20-16(18)15(17(19)21-7-2)12-11-14(5)10-8-9-13(3)4/h9,11-12H,6-8,10H2,1-5H3/b14-11-
• InChI Key： UDFKZBBVSIDXIL-KAMYIIQDSA-N
• SMILES： C/C(=C/CC/C(=C\C=C(/C(OCC)=O)\C(OCC)=O)/C)/C

Computed Properties

• Exact Mass: 294.18318
• Monoisotopic Mass: 294.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 4.9

Experimental Properties

• PSA: 52.6